Cas no 5457-07-8 (Benzeneacetic acid, a-(hydroxymethyl)-, hydrazide,hydrochloride (1:1))

Benzeneacetic acid, a-(hydroxymethyl)-, hydrazide,hydrochloride (1:1) structure
5457-07-8 structure
Product Name:Benzeneacetic acid, a-(hydroxymethyl)-, hydrazide,hydrochloride (1:1)
CAS No:5457-07-8
MF:C9H13ClN2O2
MW:216.664721250534
CID:380699
PubChem ID:54609299
Update Time:2025-04-19

Benzeneacetic acid, a-(hydroxymethyl)-, hydrazide,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-(hydroxymethyl)-, hydrazide,hydrochloride (1:1)
    • 3-Hydroxy-2-phenylpropanehydrazide--hydrogen chloride (1/1)
    • NSC21321
    • DTXSID60714878
    • 5457-07-8
    • NSC-21321
    • Inchi: 1S/C9H12N2O2.ClH/c10-11-9(13)8(6-12)7-4-2-1-3-5-7;/h1-5,8,12H,6,10H2,(H,11,13);1H
    • InChI Key: LLKNLGCAAAWXNR-UHFFFAOYSA-N
    • SMILES: Cl.OCC(C(NN)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 180.08996
  • Monoisotopic Mass: 216.0665554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.35
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